5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-[3-(dimethylcarbamoyl)phenyl]-2-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-18(2)15(19)12-5-3-4-10(8-12)11-6-7-14(17)13(9-11)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key: SXHHQVFVTHDGBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID00691311
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261907-54-3

Description

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid (5-PFB-DMAC) is a synthetic organic compound with a wide range of applications in scientific research. It is primarily used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a fluorescent probe in biochemical studies. 5-PFB-DMAC is a relatively new compound, first synthesized in 2015, and has since been the subject of numerous studies due to its unique properties and potential applications.

Scientific Research Applications

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has a variety of applications in scientific research. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a fluorescent probe in biochemical studies. 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has also been used to study the structure and dynamics of proteins and nucleic acids, as well as the interactions between proteins and small molecules. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been used to study the structure and function of enzymes, as well as the mechanisms of drug action.

Mechanism of Action

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has a unique mechanism of action. It is a fluorescent probe that binds to proteins and nucleic acids, allowing researchers to study the structure and dynamics of these molecules. The compound also binds to small molecules, allowing researchers to study the interactions between proteins and small molecules. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% can be used to study the structure and function of enzymes, as well as the mechanisms of drug action.
Biochemical and Physiological Effects
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been shown to have antioxidant activity and can be used as an antioxidant in food products. It has also been shown to have anti-inflammatory activity and can be used to treat inflammation.
Advantages and Limitations for Laboratory Experiments
5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a highly efficient reagent, yielding a product with a purity of 95% or higher. It is also a relatively inexpensive compound, making it an attractive choice for research applications. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% is a relatively stable compound, making it suitable for long-term storage.
However, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% also has some limitations. It is a relatively new compound, and there is still a lack of detailed information about its properties and applications. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% is a toxic compound, and researchers must take appropriate safety precautions when handling it.

Future Directions

There are several potential future directions for 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% research. It could be used to study the structure and dynamics of proteins and nucleic acids, as well as the interactions between proteins and small molecules. In addition, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% could be used to study the structure and function of enzymes, as well as the mechanisms of drug action. Finally, 5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% could be used to study the biochemical and physiological effects of the compound, as well as its potential therapeutic applications.

Synthesis Methods

5-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% is synthesized by a reaction between 2-fluorobenzoic acid and 3-(N,N-dimethylaminocarbonyl)phenylboronic acid. This reaction is typically carried out in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The reaction is highly efficient, yielding a product with a purity of 95% or higher.